methyl 2-{1-[3-chloro-5-(trifluoromethyl)phenyl]-N-(cyanomethyl)formamido}acetate

• IUPAC Name: methyl 2-[[3-chloro-5-(trifluoromethyl)benzoyl]-(cyanomethyl)amino]acetate
• InChI: InChI=1S/C13H10ClF3N2O3/c1-22-11(20)7-19(3-2-18)12(21)8-4-9(13(15,16)17)6-10(14)5-8/h4-6H,3,7H2,1H3
• InChI Key: AIJRVLFMTISQMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC#N)C(=O)C1=CC(=CC(=C1)Cl)C(F)(F)F
• Molecular Formula: C13H10ClF3N2O3
• Molecular Weight: 334.68 g/mol

Description

“Methyl 2-{1-[3-chloro-5-(trifluoromethyl)phenyl]-N-(cyanomethyl)formamido}acetate” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds is a topic of significant research interest. Trifluoromethyl groups are often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound, or to protect a reactive methyl group from metabolic oxidation.

Future Directions

Trifluoromethyl-containing compounds are a significant area of research in the pharmaceutical and agrochemical industries. It is expected that many novel applications of trifluoromethyl-containing compounds will be discovered in the future.